![molecular formula C12H13NO6 B554431 N-[(benzyloxy)carbonyl]-L-aspartic acid CAS No. 1152-61-0](/img/structure/B554431.png)
N-[(benzyloxy)carbonyl]-L-aspartic acid
Overview
Description
“N-[(benzyloxy)carbonyl]-L-aspartic acid” likely refers to a compound that is a derivative of L-aspartic acid, where the amino group is protected by a benzyloxy carbonyl (Cbz) group . The Cbz group is commonly used in organic synthesis to protect amines .
Synthesis Analysis
While specific synthesis methods for “N-[(benzyloxy)carbonyl]-L-aspartic acid” were not found, the general approach to synthesize similar compounds involves the reaction of the corresponding amino acid with benzyl chloroformate in the presence of a base .Molecular Structure Analysis
The molecular structure of “N-[(benzyloxy)carbonyl]-L-aspartic acid” would consist of the aspartic acid backbone with the amine group protected by a benzyloxy carbonyl group . This results in a change in the molecular and physical properties of the aspartic acid .Chemical Reactions Analysis
The benzyloxy carbonyl (Cbz) group is commonly used in organic synthesis as a protecting group for amines . It can be added to the amine group of an amino acid and later removed under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[(benzyloxy)carbonyl]-L-aspartic acid” would be influenced by the presence of the benzyloxy carbonyl group .Scientific Research Applications
- Additionally, Z-Asp-OH has been investigated as a protease inhibitor. For example, it can inhibit metalloproteases like thermolysin .
- Researchers have explored enzymatic esterification and transesterification reactions involving Z-Asp-OH. For instance, it has been coupled with other amino acids (e.g., H-Phe-OMe) using metalloproteases .
Peptide Synthesis and Protease Inhibition
Sweetener Analogues and Enzymatic Reactions
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Z-Asp-OH, also known as N-[(benzyloxy)carbonyl]-L-aspartic acid or Cbz-Asp-OH, is an aspartic acid derivative Aspartic acid derivatives are known to influence the secretion of anabolic hormones , suggesting that they may interact with hormone receptors or enzymes involved in hormone synthesis.
Mode of Action
Aspartic acid derivatives are known to influence the secretion of anabolic hormones This suggests that Z-Asp-OH may interact with its targets, leading to changes in hormone secretion
Biochemical Pathways
Z-Asp-OH, being an aspartic acid derivative, may be involved in the biosynthesis of aspartic acid and asparagine . Aspartic acid can be synthesized by transamination of oxaloacetic acid with glutamic acid . Aspartic acid and its derivatives are known to influence various biological processes, including the secretion of anabolic hormones .
Result of Action
Aspartic acid derivatives are known to influence the secretion of anabolic hormones , suggesting that they may have a role in regulating muscle growth and repair, among other physiological processes.
properties
IUPAC Name |
(2S)-2-(phenylmethoxycarbonylamino)butanedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO6/c14-10(15)6-9(11(16)17)13-12(18)19-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,18)(H,14,15)(H,16,17)/t9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYXYXSKSTZAEJW-VIFPVBQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC(CC(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)N[C@@H](CC(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9027368 | |
Record name | N-[(Benzyloxy)carbonyl]-L-aspartic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9027368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Carbobenzyloxy-L-aspartic acid | |
CAS RN |
1152-61-0 | |
Record name | Benzyloxycarbonyl-L-aspartic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1152-61-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(Benzyloxycarbonyl)aspartic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001152610 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | L-Aspartic acid, N-[(phenylmethoxy)carbonyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | N-[(Benzyloxy)carbonyl]-L-aspartic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9027368 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-benzyloxycarbonyl-L-aspartic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.244 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | N-(BENZYLOXYCARBONYL)ASPARTIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/56P9JC41T2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main application of Z-Asp-OH in the context of the provided research papers?
A1: Z-Asp-OH is primarily used as a protected form of L-aspartic acid in peptide synthesis. The benzyloxycarbonyl (Z) group acts as a temporary protecting group for the amino group of aspartic acid, allowing for controlled and selective peptide bond formation. [, , ]
Q2: How does the choice of solvent system affect the enzymatic synthesis of peptides using Z-Asp-OH?
A2: The research highlights the importance of solvent selection for successful enzymatic peptide synthesis using Z-Asp-OH. [] compares thermolysin and papain for aspartame precursor synthesis (Z-Asp-OH + Phe-OMe → Z-Asp-Phe-OMe). While thermolysin proved effective in various systems (precipitation, dissolved-state, biphasic), papain showed good activity only in a biphasic system. This difference is attributed to the absence of esterase activity in thermolysin, which could interfere with the desired synthesis.
Q3: Can you provide an example of a specific reaction condition optimization described in the papers involving Z-Asp-OH?
A3: [] investigates the influence of reaction conditions on the synthesis of sweetener precursors, including those involving Z-Asp-OH. The study highlights that optimizing the observed pH and water content is crucial for thermolysin-catalyzed coupling of Z-Asp-OH with amino acid esters in tert-amyl alcohol. Optimal coupling occurred at an observed pH of 8 or 9 and a water content of approximately 6% (v/v).
Q4: Are there alternative protecting groups to the benzyloxycarbonyl (Z) group for aspartic acid in peptide synthesis?
A4: Yes, [] directly compares the use of Z-Asp-OH and For-Asp-OH (where "For" refers to the formyl protecting group) in the synthesis of sweetener precursors using thermolysin. The study found that under the tested reaction conditions, the Z protecting group led to better coupling yields compared to the For group. This highlights that the choice of protecting group can significantly impact reaction efficiency.
Q5: How do the properties of the nucleophile affect the enzymatic synthesis of peptides using Z-Asp-OH?
A5: [] observes that the choice of nucleophile also impacts the yield of enzymatic peptide synthesis. When comparing H-Phe-OMe and H-Ala-OcHex as nucleophiles reacting with Z-Asp-OH, H-Phe-OMe consistently showed better reactivity, leading to higher yields of the desired peptide product. This difference is attributed to the inherent reactivity difference between the two nucleophiles.
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